5-(2,4-dichlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2,4-dichlorophenyl)-4-[(3-fluorophenyl)methylideneamino]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H9Cl2FN4S/c16-10-4-5-12(13(17)7-10)14-20-21-15(23)22(14)19-8-9-2-1-3-11(18)6-9/h1-8H,(H,21,23)
• InChI Key: SNQQGVHEVKNRLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C=NN2C(=NNC2=S)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H9Cl2FN4S
• Molecular Weight: 367.2 g/mol

Description

5-(2,4-dichlorophenyl)-4-[(3-fluorobenzylidene)amino]-4H-1,2,4-triazole-3-thiol, commonly known as DFT, is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic properties. DFT belongs to the class of compounds known as triazoles, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of DFT is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. DFT has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in inflammation. DFT has also been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways. These inhibitory effects may contribute to the anti-inflammatory and anti-tumor properties of DFT.
Biochemical and Physiological Effects:
DFT has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). DFT has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Additionally, DFT has been shown to protect against oxidative stress and may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using DFT in lab experiments is its ability to exhibit a wide range of biological activities. This makes it a versatile compound that can be used to study a variety of biological processes. Additionally, the synthesis method for DFT is relatively straightforward and yields high purity products. However, one limitation of using DFT in lab experiments is its potential toxicity. DFT has been shown to be toxic to certain cell types at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on DFT. One area of interest is the development of DFT derivatives with improved therapeutic properties. Additionally, further studies are needed to fully understand the mechanism of action of DFT and its potential use in the treatment of various diseases. Another area of interest is the development of novel drug delivery systems for DFT, which may improve its bioavailability and reduce toxicity. Finally, studies are needed to evaluate the safety and efficacy of DFT in animal models and human clinical trials.

Synthesis Methods

The synthesis of DFT involves the reaction of 2,4-dichlorophenylhydrazine with 3-fluorobenzaldehyde in the presence of thiosemicarbazide. The resulting product is then treated with acetic anhydride to yield DFT. This method has been optimized to produce high yields of DFT with good purity.

Scientific Research Applications

DFT has been studied extensively for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-bacterial activities. DFT has also been investigated for its potential use as an anti-cancer agent due to its ability to induce apoptosis in cancer cells. Additionally, DFT has been shown to have neuroprotective properties and may have potential use in the treatment of neurodegenerative diseases.